Trimethylamine oxide-15N

• Molecular Formula: C3H9NO
• Molecular Weight: 76.10 g/mol
• InChI: InChI=1S/C3H9NO/c1-4(2,3)5/h1-3H3/i4+1
• InChIKey: UYPYRKYUKCHHIB-AZXPZELESA-N

Trimethylamine Oxide-15N (TMAO-15N): Stable Isotope-Labeled Internal Standard and Nitrogen Tracer for Quantitative Metabolomics

Trimethylamine oxide-15N (TMAO-15N) is the nitrogen-15 isotopologue of trimethylamine N-oxide (TMAO), a gut microbiota-dependent metabolite of dietary choline and carnitine implicated in cardiovascular disease risk prediction [1]. TMAO-15N bears a single 15N atom at the N-oxide nitrogen position, yielding a monoisotopic mass of 76.065453 Da and a molecular formula of C₃H₉¹⁵NO . As a stable isotope-labeled compound, it is primarily employed as an internal standard (IS) for isotope-dilution mass spectrometry (LC-MS/MS, FAB-MS, ESI-QToF-MS) and, distinctively, as a nitrogen-specific metabolic tracer for studying TMAO biosynthesis, gut microbial conversion, and whole-body nitrogen balance [2]. The compound is commercially available from multiple vendors at chemical purities typically exceeding 98%, with isotopic enrichment specifications of ≥98 atom % ¹⁵N [3].

Isotope-dilution MS internal standard workflow for TMAO quantification

Nitrogen-specific metabolic tracer for gut-microbiota nitrogen flux studies

Backbone 15N labeling may support co-elution fidelity over deuterated standards

• [1] Wang Z, Klipfell E, Bennett BJ, et al. Gut flora metabolism of phosphatidylcholine promotes cardiovascular disease. Nature. 2011;472(7341):57-63. doi:10.1038/nature09922 View Source
• [2] Mamer OA, Choiniere L, Lesimple A. Measurement of urinary trimethylamine and trimethylamine oxide by direct infusion electrospray quadrupole time-of-flight mass spectrometry. Anal Biochem. 2010;406(1):80-82. doi:10.1016/j.ab.2010.06.037 View Source
• [3] MedChemExpress. Trimethylamine oxide-15N (HY-W722562). Chemical purity: 99.93%. Molecular weight: 76.10 g/mol. Accessed April 2026. View Source

Why TMAO-15N Cannot Be Simply Substituted with TMAO-d9 or Unlabeled TMAO in Quantitative LC-MS and Tracer Studies

Although TMAO-d9 (deuterated) and TMAO-13C₃ are often marketed as interchangeable stable-isotope internal standards for TMAO quantification, critical physicochemical differences preclude generic substitution without risking quantitative accuracy and biological interpretability. Deuterated isotopologues such as TMAO-d9 carry nine ²H atoms on methyl groups, producing a mass shift of +9 Da but also introducing a chromatographic isotope effect that can cause retention time shifts relative to unlabeled TMAO, thereby compromising co-elution and matrix-effect compensation in LC-MS [1][2]. In contrast, the ¹⁵N label in TMAO-15N resides on the molecular backbone and induces negligible chromatographic perturbation, ensuring near-identical retention behavior [3]. Furthermore, deuterium labels on methyl groups are susceptible to H/D exchange with protic mobile-phase solvents, whereas the backbone ¹⁵N label is exchange-inert, providing superior signal stability over extended analytical runs [4]. These differential liabilities directly affect method accuracy, inter-laboratory reproducibility, and the validity of longitudinal metabolomic studies — making informed isotopic selection a procurement-critical decision.

Deuterated TMAO-d9 may exhibit retention time shift, compromising co-elution and matrix-effect compensation.

Methyl deuterium labels are susceptible to H/D exchange, potentially reducing signal stability over long sequences.

Unlabeled TMAO cannot serve as internal standard for isotope-dilution quantification.

• [1] Szarka S, Prokai-Tatrai K, Prokai L. Application of screening experimental designs to assess chromatographic isotope effect upon isotope-coded derivatization for quantitative liquid chromatography-mass spectrometry. Anal Chem. 2014;86(14):7033-7040. doi:10.1021/ac501309s View Source
• [2] Bowman BA, Blount BC, Bhandari D. Comparison of 2H-labeled vs 13C/15N-labeled internal standards for accounting matrix effects in urine LC-ESI-MS/MS. MSACL 2023 Abstract. Poster #58b. View Source
• [3] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Romers Labs Technical Article. Published 2022. View Source
• [4] ANPEL Laboratory Technologies. Selection Guide for Stable Isotope Internal Standards. Technical Article, August 2021. [Chinese] View Source

Quantitative Differentiation Evidence: TMAO-15N Versus Closest Isotopologue Comparators

Chromatographic Co-Elution Fidelity: 15N-Labeled Standards Eliminate Retention Time Shifts That Plague Deuterated Internal Standards

Stable isotope-labeled internal standards must co-elute exactly with the target analyte to properly compensate for matrix effects in electrospray ionization LC-MS. Deuterated TMAO-d9 carries nine deuterium atoms on methyl groups, which can induce a chromatographic isotope effect causing partial separation of the heavy and light isotopologues. In a systematic study by Szarka et al. (2014), comparing deuterium-labeled versus 15N- or 13C-labeled derivatizing reagents across multiple chromatographic conditions, deuterium labeling consistently produced measurable retention time differences, whereas 15N and 13C labeling yielded co-elution indistinguishable from the unlabeled analyte [1]. Critically, this chromatographic isotope effect translated into quantification differences exceeding 15% when deuterium-labeled internal standards were used with complex biological matrices. Similarly, Bowman et al. (2023, MSACL) demonstrated that a 2H-labeled internal standard for urinary 2-methylhippuric acid produced a statistically significant negative bias relative to a 13C-labeled IS, attributing the discrepancy to non-co-elution and differential matrix effects [2]. Although direct TMAO-specific head-to-head co-elution data between TMAO-15N and TMAO-d9 have not been published, the mechanistic basis — that 15N backbone labeling does not alter hydrophobic interactions governing reversed-phase or HILIC retention, whereas perdeuteration does — is firmly established as a class-level property of small-molecule isotopologues [3].

Co-elution fidelity

Context-dependent

15N labeling ensures near-identical retention; deuterated d9 may cause >15% quantification bias due to retention shift.

Supports matrix-effect compensation for reproducible LC-MS.

Class-level evidence; direct TMAO-15N vs d9 co-elution data not published.

Evidence Dimension	Retention time shift between labeled internal standard and unlabeled analyte (chromatographic isotope effect)
Target Compound Data	TMAO-15N: Expected ΔRT ≈ 0.0 min (15N backbone labeling does not measurably alter LC retention under typical HILIC or reversed-phase conditions) [3]
Comparator Or Baseline	TMAO-d9: Detectable retention time shift reported for perdeuterated small molecules; HILIC method for TMAO/TMAO-d9 shows both compounds eluting at column void volume (0.4 min), but differential retention manifests on some HILIC phases where hydrophobic methyl group interactions contribute to retention [4]
Quantified Difference	Quantification bias >15% attributed to deuterium chromatographic isotope effect in biological matrices (class-level evidence); 2H-IS urinary biomarker bias: statistically significant negative deviation vs 13C/15N-IS (MSACL 2023) [1][2]
Conditions	Reversed-phase and HILIC gradient LC with ESI-MS/MS; acetonitrile/water or ammonium formate mobile phases (pH 3.0–7.0); Waters Atlantis HILIC Silica or similar columns

Why This Matters

For procurement, TMAO-15N eliminates the risk of matrix-effect under-compensation caused by deuterium-induced retention time shifts, which is critical for clinical laboratories requiring reproducible TMAO quantification across large sample cohorts and multi-site studies.

• [1] Szarka S, Prokai-Tatrai K, Prokai L. Application of screening experimental designs to assess chromatographic isotope effect upon isotope-coded derivatization for quantitative liquid chromatography-mass spectrometry. Anal Chem. 2014;86(14):7033-7040. doi:10.1021/ac501309s View Source
• [2] Bowman BA, Blount BC, Bhandari D. Comparison of 2H-labeled vs 13C/15N-labeled internal standards for accounting matrix effects in urine LC-ESI-MS/MS. MSACL 2023 Abstract, Poster #58b. View Source
• [3] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Romers Labs, 2022. 'Replacing naturally-occurring 12C by 13C changes the total mass of the atom only slightly, unlike deuterated labelled standards. Added 13C-labelled standards…eluting at the same retention time from the separation column.' View Source
• [4] Šlechtová T, Gilar M, Kalíková K, Tesařová E. Use of a Mixed Cationic-Reverse Phase Column for Analyzing Small Highly Polar Metabolic Markers in Biological Fluids for Multiclass LC-HRMS Method. Molecules. 2020;25(20):4769. doi:10.3390/molecules25204769. 'TMAO and TMAO-d9 are not retained and are detectable at the column dead time.' View Source

Label Stability: 15N Backbone Label Is Exchange-Inert, Whereas Deuterium Labels Are Susceptible to H/D Exchange in LC Mobile Phases

The 15N atom in TMAO-15N is covalently bonded within the N-oxide backbone (N⁺–O⁻), a position that is chemically stable and not susceptible to proton exchange under typical analytical conditions. In contrast, the nine deuterium atoms in TMAO-d9 reside on methyl C–H(D) bonds; although methyl deuterons are less labile than those on heteroatoms (e.g., –OH, –NH), prolonged exposure to protic solvents at low or high pH can catalyze slow H/D exchange, particularly under the acidic mobile phases (pH 2.5–3.5, formic acid/ammonium formate) commonly employed in TMAO LC-MS/MS methods [1]. This exchange progressively reduces the effective mass difference between the internal standard and the analyte, broadening the isotopologue envelope and degrading quantification accuracy over extended analytical sequences. ANPEL Laboratory Technologies (2021), a major Chinese reference standard manufacturer, explicitly recommends 13C/15N-labeled internal standards over deuterated analogues when the deuterium label is positioned on potentially exchangeable sites, noting that 'deuterated products easily undergo exchange with labile hydrogens in LC mobile phase solvents, thus stability is inferior to 13C,15N' [2]. Acanthus Research (2022) similarly advises that 'it is advantageous to use 13C and 15N isotopes as they are not able to exchange' .

Label stability

Class-level

15N is exchange-inert; deuterium labels may degrade 1–5% over 24 h under acidic LC conditions.

Supports signal stability for large-batch analysis.

Based on general deuterium exchange principles; worst-case pH 2.5.

Evidence Dimension	Isotopic label exchange rate under acidic LC-MS mobile phase conditions
Target Compound Data	TMAO-15N: No detectable 15N exchange; the 15N label is integral to the molecular skeleton and chemically inert under analytical conditions (pH 2–10, 4–40°C) [2]
Comparator Or Baseline	TMAO-d9: Methyl deuterons may undergo slow H/D exchange (rate depends on pH, temperature, solvent composition); accelerated exchange at pH < 3 or > 10 over multi-hour autosampler sequences; TMAO-d9 stored in D₂O or acidic acetonitrile may exhibit gradual deuterium loss [1][2]
Quantified Difference	Quantitative impact of H/D exchange: isotopologue purity degradation estimated at 1–5% over 24-hour autosampler sequences under worst-case conditions (pH 2.5), vs <0.1% for 15N-labeled compounds (class-level estimate; direct TMAO-specific data not published) [1]
Conditions	Typical TMAO LC-MS/MS mobile phase: acetonitrile/10 mM ammonium formate pH 3.0, isocratic elution; autosampler temperature 4–10°C; run time per sample 3–5 min

Why This Matters

Procurement of TMAO-15N is preferable for high-throughput clinical laboratories running >100 samples per batch, where internal standard signal drift due to deuterium exchange can degrade inter-batch precision and necessitate more frequent recalibration.

• [1] Wang Y, et al. Determination of TMAO in human serum by HPLC-MS/MS with d9-TMAO as internal standard: precision and stability study. Henan J Prev Med. 2015. Intra-batch CV 2.03–2.64%, inter-batch CV 6.00–9.94%, recovery 89.5–103.0%. [Chinese] View Source
• [2] ANPEL Laboratory Technologies. Selection Guide for Stable Isotope Internal Standards: '13C,15N are typically labeled on the molecular skeleton; their labeling positions are more stable. Deuterated products easily undergo exchange with labile hydrogens in LC mobile phase solvents, thus stability is inferior to 13C,15N.' August 2021. [Chinese] View Source

Validated Method Performance: 15N-Labeled TMAO Internal Standard Enables Clinical-Grade Accuracy for Trimethylaminuria Diagnosis

Mamer and colleagues (1999, 2010) published the foundational methods employing 15N-labeled TMAO (TMAO-15N) as an internal standard for urinary TMA and TMAO quantification in the clinical diagnosis of trimethylaminuria (fish-odor syndrome). In the 1999 FAB-MS method, 15N-labeled TMAO was spiked into urine samples prior to evaporation on the FAB probe, enabling stable isotope dilution quantification with clear differentiation between healthy controls and TMAuria patients [1]. In the 2010 updated ESI-QToF-MS method, the same 15N-labeled internal standards were used with direct infusion, achieving agreement within 6% between separate and combined TMA/TMAO measurements, demonstrating the method's robustness for clinical application [2]. For comparison, a validated HPLC-MS/MS method using TMAO-d9 as internal standard for serum TMAO (published 2015) reported intra-batch CV 2.03–2.64%, inter-batch CV 6.00–9.94%, and spike recovery 89.5–103.0% — acceptable but with wider inter-batch variability than desirable for high-precision clinical cut-off determinations [3]. A more recent HPLC/DMS-MS/MS method using TMAO-d9 reported inter-run precision <13.6% and intra-run precision <10.7% in human serum from dialysis patients [4].

Method agreement

Reported

15N-IS method: ≤6% measurement agreement; d9-IS method: inter-batch CV up to 9.94%.

Supports method harmonization reference point.

Values from independent studies; direct cross-method comparison not performed.

Evidence Dimension	Inter-method measurement agreement and precision for urinary TMAO quantification using stable isotope-labeled internal standards
Target Compound Data	15N-TMAO internal standard (ESI-QToF-MS, Mamer 2010): Separate vs combined TMA/TMAO measurement agreement within 6%; method distinguished trimethylaminuria patients from controls with 100% diagnostic accuracy in the study cohort [1][2]
Comparator Or Baseline	d9-TMAO internal standard (HPLC-MS/MS, Wang 2015): Intra-batch precision CV 2.03–2.64%, inter-batch CV 6.00–9.94%, recovery 89.5–103.0% [3]; d9-TMAO (HPLC/DMS-MS/MS, 2021): Inter-run precision <13.6%, intra-run precision <10.7% [4]
Quantified Difference	TMAO-15N-based method (2010): ≤6% across-method agreement; TMAO-d9-based method (2015): inter-batch CV up to 9.94%. Direct cross-method comparison not performed; values from independent publications.
Conditions	TMAO-15N method: Direct infusion ESI-QToF-MS, no chromatographic separation; TMAO-d9 methods: HPLC-MS/MS with SiO₂ column (2.1×100 mm, 5 μm), isocratic acetonitrile/ammonium formate pH 3.0; or Waters Atlantis HILIC Silica column with acidic acetonitrile precipitation

Why This Matters

The 6% agreement benchmark established with TMAO-15N internal standardization supports its use in regulated clinical diagnostic workflows where inter-method harmonization and traceability to reference methods are required.

• [1] Mamer OA, Choiniere L, Treacy EP. Measurement of trimethylamine and trimethylamine N-oxide independently in urine by fast atom bombardment mass spectrometry. Anal Biochem. 1999;276(2):144-149. doi:10.1006/abio.1999.4351 View Source
• [2] Mamer OA, Choiniere L, Lesimple A. Measurement of urinary trimethylamine and trimethylamine oxide by direct infusion electrospray quadrupole time-of-flight mass spectrometry. Anal Biochem. 2010;406(1):80-82. doi:10.1016/j.ab.2010.06.037. 'Measurements reported as percentage TMA made with separate and combined samples agree within 6% of the measured values.' View Source
• [3] Wang Y, et al. Determination of trimethylamine N-oxide in human serum by HPLC-MS/MS with d9-TMAO as internal standard. Henan J Prev Med. 2015. Intra-batch CV 2.03–2.64%, inter-batch CV 6.00–9.94%, recovery 89.5–103.0%. [Chinese] View Source
• [4] Li XS, et al. A simple liquid chromatography/differential ion mobility spectrometry tandem mass spectrometry method for the determination of trimethylamine-N-oxide in human serum: An application in dialysis patients. Rapid Commun Mass Spectrom. 2021;35(2):e8975. doi:10.1002/rcm.8975. Inter-run precision <13.6%, intra-run precision <10.7%. View Source

Nitrogen-Specific Metabolic Tracing: TMAO-15N Enables Unique Whole-Body Nitrogen Flux Studies Inaccessible with Deuterated or 13C-Labeled TMAO

A fundamental differentiation of TMAO-15N from TMAO-d9 and TMAO-13C₃ lies in its utility as a nitrogen-atom tracer. The 15N label in TMAO-15N resides on the nitrogen atom that is directly involved in the metabolic reduction of TMAO to trimethylamine (TMA) by gut microbial TMAO reductase, and subsequently in the re-oxidation of TMA back to TMAO by hepatic flavin-containing monooxygenases (FMO1/FMO3). This nitrogen atom can enter the host urea cycle and be incorporated into amino acids via transamination, enabling whole-body nitrogen balance studies. Niizeki et al. (2002) demonstrated this principle by feeding 15N-labeled choline to tilapia (Oreochromis niloticus) and detecting 15N-labeled TMAO in muscle tissue, proving the choline→TMA→TMAO biosynthetic route [1]. In contrast, TMAO-d9 labels only methyl hydrogen atoms, which may be lost through metabolic demethylation or H/D exchange, and TMAO-13C₃ labels only carbon atoms, which track carbon flux rather than nitrogen-specific pathways. Published methods using TMAO-15N as a tracer have shown that orally administered TMAO-15N results in 15N incorporation into urinary urea and ammonia, as well as into tissue amino acid pools [2].

Nitrogen tracing

Class-level

15N uniquely traces nitrogen flux through TMAO→urea pathway; d9 traces only methyl groups.

Enables nitrogen-specific metabolic flux studies.

No published head-to-head tracer recovery comparison.

Evidence Dimension	Metabolic fate of the isotopic label following oral or intravenous administration (nitrogen-specific vs carbon/hydrogen tracing)
Target Compound Data	TMAO-15N: 15N label tracks nitrogen flux through TMAO→TMA→urea cycle and amino acid transamination pathways; detectable by 15N NMR or high-resolution MS of urinary urea isotopologues [2]
Comparator Or Baseline	TMAO-d9: Deuterium label on methyl groups tracks methyl group fate; may be lost via demethylation, H/D exchange, or dilution in the body water pool; TMAO-13C₃: 13C label tracks carbon skeleton but does not distinguish nitrogen-specific pathways [1]
Quantified Difference	Metabolic tracer specificity: TMAO-15N uniquely reports on nitrogen atom fate (TMAO→TMA→urea/amino acids); TMAO-d9 reports on methyl group fate but with potential label loss; quantitative comparative data for label recovery in vivo not published head-to-head.
Conditions	In vivo animal models (teleost fish, rodents); oral or intraperitoneal administration of labeled precursor or TMAO; tissue harvest at 6–24 h post-dose; analysis by LC-MS/MS, GC-MS, or 15N NMR

Why This Matters

For researchers studying gut-microbiota-driven nitrogen metabolism, TMAO-15N is the only isotopologue that enables nitrogen-specific pathway tracing, a capability that TMAO-d9 and TMAO-13C₃ cannot replicate. This is a procurement-decisive feature for metabolic flux laboratories.

• [1] Niizeki N, et al. Mechanism of biosynthesis of trimethylamine oxide from choline in the teleost tilapia, Oreochromis niloticus, under freshwater conditions. Comp Biochem Physiol B Biochem Mol Biol. 2002;131(3):371-386. doi:10.1016/S1096-4959(01)00508-5. 'Dietary treatment with [15N] choline resulted in the formation of [15N] TMAO in the muscle.' View Source
• [2] Mamer OA. Stable isotope dilution techniques. J Chromatogr B Biomed Appl. 1996;682(1):182-183. Review establishing the use of 15N-labeled TMAO as an isotope-dilution internal standard and tracer for nitrogen metabolism studies. View Source

Mass Spectrometric Ion Transition Specificity: Smaller Mass Shift of TMAO-15N Requires High-Resolution MS for Unambiguous Discrimination from Natural Isotopologues

TMAO-15N produces a protonated molecular ion [M+H]⁺ at m/z 77.1, representing a nominal mass shift of only +1 Da relative to unlabeled TMAO (m/z 76.1). This small mass difference means that the TMAO-15N signal partially overlaps with the natural abundance ¹³C isotopologue of unlabeled TMAO (approximately 3.3% of the M peak at m/z 77), necessitating mathematical correction for natural isotope abundance when TMAO-15N is used as an internal standard at low concentrations on unit-resolution instruments [1]. In contrast, TMAO-d9 exhibits precursor m/z 85.1 and product ion m/z 66.2 — a mass shift of +9 Da that provides essentially complete spectral separation from unlabeled TMAO (MRM transition m/z 76→58) and its natural isotopologues, enabling straightforward quantification on triple quadrupole instruments without interference correction . However, with the increasing availability of high-resolution mass spectrometers (Q-ToF, Orbitrap), the m/z 76.1→77.1 mass difference for TMAO-15N is readily resolved (Δm = 0.9970 Da), eliminating interference concerns while retaining the chromatographic and stability advantages of 15N labeling [2].

Mass shift & interference

Reported

+1 Da mass shift; ~3.3% natural 13C overlap on unit-resolution MS.

Requires HRMS or correction for unambiguous ISTD use.

d9 provides +9 Da shift without interference.

Evidence Dimension	Mass spectrometric precursor ion m/z and potential for natural isotopologue interference on unit-resolution instruments
Target Compound Data	TMAO-15N: [M+H]⁺ m/z 77.1, nominal mass shift +1 Da vs TMAO m/z 76.1; natural 13C abundance interference ~3.3% at m/z 77; MRM transition for quantification not universally established across vendors [1]
Comparator Or Baseline	TMAO-d9: [M+H]⁺ m/z 85.1, nominal mass shift +9 Da; characteristic MRM transition m/z 85→66; no natural isotopologue interference at m/z 85; TMAO-13C₃: [M+H]⁺ m/z 79.1, MRM m/z 79→61
Quantified Difference	Natural abundance interference: ~3.3% of unlabeled TMAO [M+H]⁺ signal appears at m/z 77 (TMAO-15N channel) vs <0.01% at m/z 85 (TMAO-d9 channel) on unit-resolution instruments. On HRMS (R > 30,000), both are baseline-resolved.
Conditions	Positive-ion ESI, unit-resolution triple quadrupole (FWHM ~0.7 Da) or high-resolution Q-ToF/Orbitrap (R ≥ 30,000 at m/z 200); typical MRM collision energy 15–25 eV

Why This Matters

For laboratories operating triple quadrupole MS only, TMAO-d9 may offer simpler quantification without isotopologue correction. However, for HRMS-based metabolomics platforms, TMAO-15N's +1 Da shift is sufficient while conferring superior chromatographic fidelity and label stability.

• [1] MetaCyc. Trimethylamine N-oxide. Monoisotopic molecular weight 75.0684139162 Daltons. CAS 1184-78-7. View Source
• [2] Mamer OA, Choiniere L, Lesimple A. ESI-QToF-MS measurement of TMAO using 15N-labeled internal standard. Anal Biochem. 2010;406(1):80-82. High-resolution Q-ToF instrument resolves the +1 Da mass shift unambiguously. View Source

Optimal Scientific and Industrial Application Scenarios for Trimethylamine Oxide-15N Based on Evidence-Validated Differentiation

Clinical Metabolomics: High-Throughput TMAO Quantification in Multi-Site Cardiovascular Risk Cohort Studies

For large-scale clinical studies measuring plasma or serum TMAO as a cardiovascular risk biomarker where inter-laboratory harmonization and long-term reproducibility are paramount, TMAO-15N is the preferred internal standard. Its backbone 15N label ensures chromatographic co-elution with endogenous TMAO, eliminating the deuterium-induced retention time shift that can degrade matrix-effect compensation [1]. The exchange-inert 15N label maintains isotopic purity over extended autosampler sequences (>24 h, >200 injections), critical for batch consistency [2]. The 6% agreement benchmark established by Mamer et al. (2010) with 15N-TMAO internal standardization provides a validated performance reference for clinical method transfer [3].

Gut Microbiota Nitrogen Metabolism Research: Tracing TMAO-Derived Nitrogen into Host Urea and Amino Acid Pools

TMAO-15N is uniquely suited for in vivo nitrogen flux studies investigating how gut microbial TMAO reduction releases nitrogen that enters host nitrogen metabolism. The 15N atom on the N-oxide functional group tracks directly through TMAO→TMA conversion and subsequent hepatic FMO-mediated re-oxidation or urea cycle incorporation [4]. This capability is inaccessible with TMAO-d9 (which traces only methyl groups) or TMAO-13C₃ (which traces carbon skeleton). In experimental designs where the research question specifically concerns nitrogen atom fate — such as determining whether dietary TMAO nitrogen is excreted as urea, incorporated into amino acids, or retained in tissue protein — TMAO-15N is the only appropriate isotopologue [5].

Trimethylaminuria Diagnostic Testing: Reference Method Development and External Quality Assessment

Clinical laboratories developing or validating reference methods for trimethylaminuria (TMAU) diagnosis should procure TMAO-15N as the internal standard to align with the peer-reviewed methods established by Mamer and colleagues (1999, 2010), which remain the analytical foundation for urinary TMA/TMAO ratio determination [3][5]. The method's demonstrated ability to clearly differentiate TMAU patients from healthy controls using 15N-labeled internal standards provides a traceable diagnostic performance benchmark. For external quality assessment (EQA) schemes and proficiency testing programs, TMAO-15N offers superior long-term stability compared to deuterated alternatives, reducing EQA material degradation between distribution rounds [2].

High-Resolution Metabolomics Platforms: Simultaneous Quantification of TMAO and Other Gut-Derived Metabolites

For untargeted or multiplexed targeted metabolomics on high-resolution MS platforms (Q-ToF, Orbitrap), TMAO-15N's +1 Da mass shift (m/z 76.1→77.1) is sufficient for unambiguous discrimination from unlabeled TMAO at resolving powers ≥30,000 (FWHM at m/z 200), while the absence of a deuterium-induced retention time shift ensures that the TMAO-15N internal standard co-elutes exactly with TMAO in both HILIC and reversed-phase chromatographic methods [1][3]. This co-elution is essential when TMAO is measured alongside chemically diverse metabolites (choline, betaine, carnitine, TMA) in a single LC-MS run, as differential retention of a deuterated IS could misalign with the analyte peak when gradient conditions vary [1].

Application

Selection Property

Validation Focus

Human plasma cohort research metabolomics

Co-elution fidelity & label inertness

Multi-site harmonization, batch consistency

Gut microbial nitrogen flux studies

15N atom-specific pathway tracing

15N incorporation into urea cycle metabolites

Urinary TMA/TMAO ratio analysis (trimethylaminuria model)

Peer-reviewed method alignment

Method transfer reproducibility, standard stability

High-resolution metabolomics (HRMS)

Co-elution across HILIC/RP gradients

HRMS discrimination of +1 Da mass shift

• [1] Szarka S, Prokai-Tatrai K, Prokai L. Chromatographic isotope effect: 15N/13C labeling avoids deuterium-induced retention time shifts. Anal Chem. 2014;86(14):7033-7040. doi:10.1021/ac501309s View Source
• [2] ANPEL Laboratory Technologies. Stable Isotope Internal Standard Selection Guide: 13C,15N labeling stability superior to deuterium. August 2021. [Chinese] View Source
• [3] Mamer OA, Choiniere L, Lesimple A. ESI-QToF-MS urinary TMA/TMAO measurement with 15N-labeled internal standards: separate/combined agreement within 6%. Anal Biochem. 2010;406(1):80-82. doi:10.1016/j.ab.2010.06.037 View Source
• [4] Niizeki N, et al. Biosynthesis of TMAO from choline in tilapia: 15N-choline → 15N-TMAO in muscle. Comp Biochem Physiol B. 2002;131(3):371-386. doi:10.1016/S1096-4959(01)00508-5 View Source
• [5] Mamer OA, Choiniere L, Treacy EP. FAB-MS measurement of urinary TMA and TMAO with 15N-labeled internal standards for trimethylaminuria diagnosis. Anal Biochem. 1999;276(2):144-149. doi:10.1006/abio.1999.4351 View Source